Cas no 71058-45-2 (3-cyclopropylbutan-2-one)

• Product Name: 3-cyclopropylbutan-2-one
• CAS No: 71058-45-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1018681
• PubChem ID: 12556217
• Update Time: 2025-04-20

3-cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-cyclopropyl- (9CI)
• 3-cyclopropylbutan-2-one
• 3-CYCLOPROPYL-2-BUTANONE
• 71058-45-2
• DTXSID20502399
• AKOS013569212
• EN300-364589
• 2-Butanone, 3-cyclopropyl-
• DB-281235

• Inchi： 1S/C7H12O/c1-5(6(2)8)7-3-4-7/h5,7H,3-4H2,1-2H3
• InChI Key： PQNJFTBDGGXZHE-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C1CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 133.0±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones